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Compound of Interest

Compound Name: Direct Yellow 96

Cat. No.: B1166392

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a formal risk assessment or the guidance provided in the official Safety Data
Sheet (SDS) from the manufacturer. Always consult the most current SDS for Direct Yellow 96
before handling.

Introduction

Direct Yellow 96, also known by trade names such as Diphenyl Brilliant Flavine 7GFF and
Solophenyl Flavine 7GFE, is a synthetic azo dye.[1][2] It is primarily used in the textile industry
for dyeing cellulosic fibers like cotton and viscose, as well as in the paper and leather
industries.[1][3] This guide provides a comprehensive overview of the known safety and
handling considerations for Direct Yellow 96 powder, with a focus on serving researchers and
professionals in scientific settings.

Hazard Identification and Classification

Direct Yellow 96 is classified as a hazardous substance. The primary routes of exposure are
inhalation of the powder, skin contact, and eye contact. Ingestion is also a potential route of
exposure.[4][5]

GHS Classification:[5][6]
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» Skin Irritation: Category 2

o Eye Irritation: Category 2A

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)
Hazard Statements:[5][6]

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Toxicological Data

A thorough investigation of the toxicological properties of Direct Yellow 96 has not been fully
conducted, and quantitative data such as LD50 (median lethal dose) and LC50 (median lethal
concentration) are not available in the reviewed literature.[4][5] However, qualitative
toxicological information is summarized below.
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Toxicological Endpoint

Summary of Effects

Citations

Acute Toxicity

No quantitative data available.
Harmful if swallowed, may
cause gastrointestinal irritation.
[4] May be harmful by
inhalation, ingestion, or skin

absorption.[4]

[4]

Skin Irritation

Causes skin irritation.[5][6]
Prolonged or repeated contact

may cause skin irritation.[4]

[415](6]

Eye Irritation

Causes serious eye irritation.
[5][6] Dust may cause irritation

and inflammation.[4]

[415](6]

Respiratory Irritation

May cause respiratory
irritation.[5][6] Material is
irritating to mucous
membranes and upper

respiratory tract.[4]

[4151(6]

Carcinogenicity

Not listed as a carcinogen by
ACGIH, IARC, NIOSH, NTP, or
OSHA.[4][5]

[4]1(5]

Mutagenicity

Mutagenicity data has been
reported, but specific details
were not found in the reviewed

sources.[4]

[4]

Teratogenicity

No information available.[4]

[4]

Neurotoxicity

No information available.[4]

[4]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Direct Yellow 96 are not

publicly available. However, standardized guidelines from organizations like the Organisation
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for Economic Co-operation and Development (OECD) are typically followed for chemical safety
testing. For instance, skin irritation is often assessed using methods similar to OECD Test
Guideline 404 for Acute Dermal Irritation/Corrosion.

Principle of OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion):

This test involves the application of a test substance to the skin of an animal (historically, the
albino rabbit). The substance is applied to a small area of shaved skin and covered with a
gauze patch. Observations for skin reactions (erythema and edema) are made at specific
intervals after patch removal. The severity and reversibility of the skin reactions are used to
classify the substance's irritation potential. In modern toxicology, in vitro methods using
reconstructed human epidermis are increasingly used as an alternative to animal testing.

Signaling Pathways

Due to the limited toxicological data available for Direct Yellow 96, there is no information
regarding the specific signaling pathways that may be affected by exposure to this substance.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure to Direct
Yellow 96 powder.

6.1. Engineering Controls

e Use in a well-ventilated area, preferably in a chemical fume hood.[4]

o Use process enclosures or local exhaust ventilation to control airborne dust levels.[4]
e Ensure an eyewash station and safety shower are readily accessible.[4]

6.2. Personal Protective Equipment (PPE) A comprehensive approach to PPE is essential for
safe handling.
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PPE Category

Specifications

Citations

Eye/Face Protection

Chemical safety goggles or a
face shield.[4]

[4]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[4]
Protective clothing to prevent

skin contact.[4]

[4]

Respiratory Protection

An approved respirator should
be worn if dust is generated
and engineering controls are

insufficient.[4]

[4]

6.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.[4]

Avoid breathing dust.[4]

Minimize dust generation and accumulation.[4]

Wash hands thoroughly after handling.[4]

6.4. Storage

» Store in a tightly closed container.[4]

» Store in a cool, dry, well-ventilated area.[4]

o Keep away from incompatible materials such as strong oxidizing agents.[4]

First Aid Measures

In case of exposure, the following first aid measures should be taken:[4]
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Exposure Route

First Aid Measures

Citations

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. Seek immediate

medical attention.

[4]

Skin Contact

Remove contaminated
clothing. Wash skin with plenty
of soap and water. Seek
medical attention if irritation

develops or persists.

[4]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

[4]

Ingestion

Do NOT induce vomiting. If the
person is conscious and alert,
give 2-4 cupfuls of milk or
water. Never give anything by
mouth to an unconscious
person. Seek immediate

medical attention.

[4]

Spills and Disposal

8.1. Spill Cleanup

Wear appropriate PPE.[4]

Avoid generating dust.[4]

Clean the spill area thoroughly.

Vacuum or sweep up the material and place it into a suitable disposal container.[4]
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8.2. Disposal

» Dispose of waste in accordance with local, state, and federal regulations.

e Do not allow the material to enter drains or waterways.

Physical and Chemical Properties

Property Value Citations

Appearance Yellow powder [4]

Odor Odorless [4]

Solubility Soluble in water [1]

CAS Number 61725-08-4 [1][4]
Diagrams
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Start: Handling
Direct Yellow 96 Powder

1. Risk Assessment
- Review SDS
- Identify Hazards

2. Engineering Controls
- Use Fume Hood
- Ensure Ventilation

3. Personal Protective Equipment
- Goggles/Face Shield
- Gloves
- Lab Coat
- Respirator (if needed)

4. Handling Procedures
- Minimize Dust

5. Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area

- Avoid Contact
- Weighing/Dispensing

Spill or Exposure Event

Exposure Spill
6b. Spill Cleanup
- Use Appropriate PPE
- Contain and Collect
- Decontaminate Area
6a. First Aid

- Follow SDS Guidelines
- Seek Medical Attention

End: Procedure Complete

7. Waste Disposal
- Collect in Labeled Container
- Follow Institutional Protocols

Click to download full resolution via product page

Caption: Safe Handling Workflow for Direct Yellow 96 Powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of Direct
Yellow 96 Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166392#safety-and-handling-of-direct-yellow-96-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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